6-{3-[(2-methylbenzyl)amino]-1-pyrrolidinyl}-N~3~-phenylnicotinamide

• IUPAC Name: 6-[3-[(2-methylphenyl)methylamino]pyrrolidin-1-yl]-N-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C24H26N4O/c1-18-7-5-6-8-19(18)15-25-22-13-14-28(17-22)23-12-11-20(16-26-23)24(29)27-21-9-3-2-4-10-21/h2-12,16,22,25H,13-15,17H2,1H3,(H,27,29)
• InChI Key: HBWNEEQVGWFNOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC2CCN(C2)C3=NC=C(C=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C24H26N4O
• Molecular Weight: 386.5 g/mol

Description

The compound “6-{3-[(2-methylbenzyl)amino]-1-pyrrolidinyl}-N~3~-phenylnicotinamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. It also has an amine group attached to a methylbenzyl group, and a phenyl group attached to a nicotinamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolidine ring, the attachment of the amine group to the methylbenzyl group, and the coupling of the phenyl group with the nicotinamide group. The exact methods and reagents used would depend on the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine ring, the amine group, and the phenyl group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its structure and the conditions under which it is stored or used. For example, the amine group might be susceptible to reactions with acids or electrophiles, while the pyrrolidine ring might undergo ring-opening reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it is a drug, for example, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. It’s important to handle all chemicals with appropriate safety precautions, including wearing protective clothing and working in a well-ventilated area.